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molecular formula C7H5ClF3NO B1375383 2-Amino-4-chloro-5-(trifluoromethyl)phenol CAS No. 1060757-37-0

2-Amino-4-chloro-5-(trifluoromethyl)phenol

Cat. No. B1375383
CAS RN: 1060757-37-0
M. Wt: 211.57 g/mol
InChI Key: KUDPMERAGIMFRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08242133B2

Procedure details

A mixture of 2.3 g of 4-chloro-2-nitro 5-trifluoromethylphenol and 10 ml of ethyl acetate was added dropwise to a mixture, which was heated to 80° C., of 2.6 g of electrolytic iron, 10 ml of acetic acid and 20 ml of water, and then the reaction mixture was stirred for one hour. The mixture was cooled to room temperature, and then water was added, followed by extraction with ethyl acetate. The combined organic layers were washed with water, a saturated aqueous solution of sodium hydrogencarbonate and a saturated sodium chloride solution, dried over magnesium sulfate, and then concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to give 1.7 g of 2-amino-4-chloro-5-trifluoromethylphenol.
Name
4-chloro-2-nitro 5-trifluoromethylphenol
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
ethyl acetate
Quantity
10 mL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
iron
Quantity
2.6 g
Type
catalyst
Reaction Step Two
Name
water
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
2-amino-4-chloro-5-trifluoromethylphenol

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:7]([C:8]([F:11])([F:10])[F:9])=[CH:6][C:5]([OH:12])=[C:4]([N+:13]([O-])=O)[CH:3]=1.C(OCC)(=O)C.C(O)(=O)C>[Fe].O>[NH2:13][C:4]1[CH:3]=[C:2]([Cl:1])[C:7]([C:8]([F:11])([F:9])[F:10])=[CH:6][C:5]=1[OH:12]

Inputs

Step One
Name
4-chloro-2-nitro 5-trifluoromethylphenol
Quantity
2.3 g
Type
reactant
Smiles
ClC1=CC(=C(C=C1C(F)(F)F)O)[N+](=O)[O-]
Name
ethyl acetate
Quantity
10 mL
Type
reactant
Smiles
C(C)(=O)OCC
Step Two
Name
acetic acid
Quantity
10 mL
Type
reactant
Smiles
C(C)(=O)O
Name
iron
Quantity
2.6 g
Type
catalyst
Smiles
[Fe]
Name
water
Quantity
20 mL
Type
solvent
Smiles
O
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred for one hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise to a mixture, which
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with ethyl acetate
WASH
Type
WASH
Details
The combined organic layers were washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
a saturated aqueous solution of sodium hydrogencarbonate and a saturated sodium chloride solution, dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-amino-4-chloro-5-trifluoromethylphenol
Type
product
Smiles
NC1=C(C=C(C(=C1)Cl)C(F)(F)F)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.7 g
YIELD: CALCULATEDPERCENTYIELD 84.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.